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Compound of Interest

Compound Name: Vinyl bromide

Cat. No.: B1203149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of vinyl
bromide in the synthesis of flame retardants. Vinyl bromide serves as a crucial reactive

monomer and intermediate in the fabrication of polymeric and reactive flame retardants,

imparting enhanced fire safety to a variety of materials.

Introduction: The Role of Vinyl Bromide in Flame
Retardancy
Vinyl bromide (CH₂=CHBr) is an organobromine compound valued in polymer chemistry for its

ability to confer flame retardant properties.[1] When incorporated into a polymer backbone, the

bromine atom can act as a radical trap during combustion, interrupting the exothermic

processes of fire and slowing its spread. This mechanism makes vinyl bromide a key

ingredient in the synthesis of flame-retardant materials. Its primary application is as a

comonomer in the production of polymers such as acrylates and modacrylic fibers, which are

used in textiles, protective clothing, and furnishings.[1][2]

The vinyl group of vinyl bromide allows it to readily participate in polymerization reactions,

while the bromine atom provides the flame-retardant functionality. This dual-functionality makes

it a versatile building block for creating materials with inherent fire resistance.
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Synthesis of Flame-Retardant Polymers via
Copolymerization
A primary application of vinyl bromide is its use as a comonomer in the synthesis of flame-

retardant acrylic and modacrylic fibers. In this process, vinyl bromide is copolymerized with

other monomers, such as acrylonitrile.

Experimental Protocol: Synthesis of a Flame-Retardant
Acrylonitrile-Vinyl Bromide Copolymer
This protocol describes the free-radical polymerization of acrylonitrile and vinyl bromide to

produce a flame-retardant copolymer.

Materials:

Acrylonitrile (inhibitor removed)

Vinyl bromide

Azobisisobutyronitrile (AIBN)

N,N-Dimethylformamide (DMF)

Methanol

Nitrogen gas

Schlenk flask and line

Magnetic stirrer and hot plate

Condenser

Procedure:

Reaction Setup: A 250 mL Schlenk flask equipped with a magnetic stir bar and a condenser

is dried in an oven and cooled under a stream of nitrogen.
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Monomer and Initiator Addition: To the flask, add 100 mL of DMF, 20 g of acrylonitrile, and 5

g of vinyl bromide. The molar ratio of the monomers can be adjusted to achieve the desired

bromine content and flame retardancy.

Initiator Addition: Add 0.1 g of AIBN to the monomer solution.

Degassing: Subject the mixture to three freeze-pump-thaw cycles to remove dissolved

oxygen, which can inhibit polymerization.

Polymerization: Heat the reaction mixture to 60-70°C under a nitrogen atmosphere with

constant stirring. The polymerization is typically carried out for 6-12 hours.

Precipitation and Purification: After the reaction is complete, cool the viscous solution to

room temperature. Precipitate the polymer by slowly adding the solution to a beaker

containing 500 mL of methanol with vigorous stirring.

Washing: Filter the precipitated polymer and wash it thoroughly with fresh methanol to

remove any unreacted monomers and residual solvent.

Drying: Dry the resulting white polymer powder in a vacuum oven at 50°C to a constant

weight.

Data Presentation:

Parameter Value

Monomer Ratio (Acrylonitrile:Vinyl Bromide) 4:1 (by weight)

Initiator (AIBN) 0.5 wt% of total monomers

Solvent N,N-Dimethylformamide (DMF)

Reaction Temperature 65°C

Reaction Time 8 hours

Typical Yield 85-95%

Bromine Content (Theoretical) ~15%
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Diagram: Copolymerization of Acrylonitrile and Vinyl
Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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